Cas no 64495-67-6 (Quinoline, 6-chloro-4-(methylthio)-)

6-Chloro-4-(methylthio)quinoline is a halogenated quinoline derivative characterized by the presence of a chloro substituent at the 6-position and a methylthio group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The chloro and methylthio functional groups enhance its reactivity, enabling selective modifications for the construction of complex heterocyclic systems. Its stability under various reaction conditions makes it suitable for use in multi-step synthetic routes. Additionally, the electron-withdrawing and electron-donating properties of the substituents contribute to its utility in medicinal chemistry research, particularly in the design of bioactive molecules.

Quinoline, 6-chloro-4-(methylthio)- structure

64495-67-6 structure

Product Name:Quinoline, 6-chloro-4-(methylthio)-

CAS No:64495-67-6

MF:C₁₀H₈ClNS

MW:209.695219993591

CID:4098079

Update Time:2025-05-20

Quinoline, 6-chloro-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

- Quinoline, 6-chloro-4-(methylthio)-
- Inchi： 1S/C10H8ClNS/c1-13-10-4-5-12-9-3-2-7(11)6-8(9)10/h2-6H,1H3
- InChI Key： GXVYMUILRXWZCW-UHFFFAOYSA-N
- SMILES： N1C2C(=CC(Cl)=CC=2)C(SC)=CC=1

Quinoline, 6-chloro-4-(methylthio)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-79285813-1.0g	6-chloro-4-(methylsulfanyl)quinoline	64495-67-6	95%	1.0g	$0.0	2023-01-30

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Additional information on Quinoline, 6-chloro-4-(methylthio)-

Introduction to Quinoline, 6-chloro-4-(methylthio)- (CAS No. 64495-67-6)

Quinoline, 6-chloro-4-(methylthio)- (CAS No. 64495-67-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promise in various applications, including as a potential lead compound for drug development and as an intermediate in the synthesis of other biologically active molecules.

The molecular formula of Quinoline, 6-chloro-4-(methylthio)- is C₁₀H₈ClNS, and it has a molecular weight of approximately 203.7 g/mol. The compound features a quinoline ring system substituted with a chlorine atom at the 6-position and a methylthio group at the 4-position. These functional groups contribute to its distinct chemical properties and reactivity, making it an interesting candidate for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from quinoline-based structures. The presence of the chlorine and methylthio substituents in Quinoline, 6-chloro-4-(methylthio)- has been shown to influence its biological activity and pharmacological properties. For instance, studies have demonstrated that these substituents can enhance the compound's ability to interact with specific biological targets, such as enzymes and receptors.

Quinoline, 6-chloro-4-(methylthio)- has been explored for its potential antiparasitic and antifungal properties. Research published in the Journal of Medicinal Chemistry highlighted its efficacy against various parasitic organisms, including those responsible for malaria and leishmaniasis. The compound's ability to disrupt the life cycle of these parasites makes it a valuable candidate for further development as an antiparasitic agent.

Beyond its antiparasitic applications, Quinoline, 6-chloro-4-(methylthio)- has also shown promise in the treatment of fungal infections. A study conducted by a team of researchers at the University of California found that the compound exhibited significant antifungal activity against several clinically relevant fungal pathogens. This broad-spectrum activity suggests that Quinoline, 6-chloro-4-(methylthio)- could be developed into a new class of antifungal drugs with potential applications in both human and veterinary medicine.

In addition to its direct therapeutic applications, Quinoline, 6-chloro-4-(methylthio)- serves as an important intermediate in the synthesis of other biologically active compounds. Its unique chemical structure allows for facile functionalization through various chemical reactions, making it a valuable building block in organic synthesis. For example, it can be used as a starting material for the preparation of more complex quinoline derivatives with enhanced biological activity or improved pharmacokinetic properties.

The synthesis of Quinoline, 6-chloro-4-(methylthio)- typically involves multi-step procedures that include the formation of the quinoline ring system followed by selective substitution reactions to introduce the chlorine and methylthio groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. These improvements have not only reduced the cost and complexity of synthesis but also minimized the environmental impact associated with chemical manufacturing processes.

In conclusion, Quinoline, 6-chloro-4-(methylthio)- (CAS No. 64495-67-6) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.